Cas no 88952-04-9 (Benzoic acid, 2-methoxy-, 2-acetyl-4-bromophenyl ester)

Benzoic acid, 2-methoxy-, 2-acetyl-4-bromophenyl ester structure
88952-04-9 structure
Product Name:Benzoic acid, 2-methoxy-, 2-acetyl-4-bromophenyl ester
CAS No:88952-04-9
MF:C16H13BrO4
MW:349.176024198532
CID:618637
PubChem ID:13190810
Update Time:2025-04-19

Benzoic acid, 2-methoxy-, 2-acetyl-4-bromophenyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-methoxy-, 2-acetyl-4-bromophenyl ester
    • (2-acetyl-4-bromophenyl) 2-methoxybenzoate
    • 88952-04-9
    • DTXSID80526011
    • 2-Acetyl-4-bromophenyl 2-methoxybenzoate
    • Inchi: 1S/C16H13BrO4/c1-10(18)13-9-11(17)7-8-15(13)21-16(19)12-5-3-4-6-14(12)20-2/h3-9H,1-2H3
    • InChI Key: QDHCPQWLSGSTFK-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C(C)=O)C=1)OC(C1C=CC=CC=1OC)=O

Computed Properties

  • Exact Mass: 347.99972g/mol
  • Monoisotopic Mass: 347.99972g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 385
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 52.6Ų
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